![molecular formula C7H6FN3 B2572223 7-fluoro-1H-indazol-3-amine CAS No. 404827-60-7](/img/structure/B2572223.png)
7-fluoro-1H-indazol-3-amine
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Overview
Description
7-fluoro-1H-indazol-3-amine is a compound that belongs to the class of indazole derivatives . Indazole derivatives are important heterocycles in drug molecules and have gained considerable attention in the field of medicinal chemistry .
Synthesis Analysis
Indazole derivatives can be synthesized using various strategies. Some of the latest strategies include transition metal-catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent . A series of indazole derivatives were designed and synthesized by molecular hybridization strategy .Molecular Structure Analysis
The structure of 1H-indazole-3-amine is an effective hinge-binding fragment. In Linifanib, it binds effectively with the hinge region of tyrosine kinase. Additionally, the structure of 1H-indazole-3-amide in Entrectinib plays a critical role in enhancing the antitumor activity of the compound .Chemical Reactions Analysis
Indazole derivatives can undergo a variety of chemical reactions. For instance, a Cu (OAc)2-catalyzed reaction can form an N–N bond in DMSO under O2 atmosphere, to afford a wide variety of 1H-indazoles .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a density of 1.5±0.1 g/cm3, boiling point of 379.3±22.0 °C at 760 mmHg, and a flash point of 183.2±22.3 °C .Scientific Research Applications
Synthesis and Structural Analysis
- The compound 3-amino-N-(5-fluoro-2-methylphenyl)-4-morpholino-1H-indazole-1-carboxamide, synthesized from 4-fluoro-2-isocyanato-1-methylbenzene and 4-morpholino-1H-indazol-3-amine, shows potential antitumor activity. Its structure was determined, and it exhibited inhibition of some cancer cell lines (Hao et al., 2017).
Factor Xa Inhibition
- A novel series of potent and selective factor Xa inhibitors was developed, featuring a key 7-fluoroindazolyl moiety. The 7-fluoro group on the indazole scaffold substitutes the carbonyl group of an amide found in previous factor Xa inhibitors, maintaining a hydrogen bond interaction with the protein's beta-sheet domain (Lee et al., 2008).
Spectral Analysis and Quantum Mechanical Calculations
- Indazole and its amino derivatives, including 5-amino, 6-amino, and 7-aminoindazoles, were studied in various solvents. The analysis focused on the effects of electrostatic interactions, hydrogen bond donor and acceptor abilities of the solvents on the spectral characteristics. The study provided insights into the geometries of the amines in different states and involved semi-empirical quantum mechanical calculations (Saha & Dogra, 1997).
Novel Antibacterial Candidate Synthesis
- A concise and environmentally benign route was developed for the large-scale preparation of a novel oxazolidinone antibacterial candidate. The synthesis involved multiple steps, including a mild deamination of a regioisomeric mixture and a selective C–N coupling reaction. The methodology offered advantages such as high purity and safety guarantees due to controlled nitrogen release rates (Yang et al., 2014).
Mechanism of Action
Target of Action
The primary target of 7-fluoro-1H-indazol-3-amine is the tyrosine kinase, specifically in the hinge region . Tyrosine kinases are enzymes responsible for the activation of many proteins by signal transduction cascades. They play a pivotal role in cellular functions such as growth, differentiation, metabolism, and apoptosis .
Mode of Action
This compound interacts with its target, the tyrosine kinase, by binding effectively to the hinge region . This interaction can inhibit the activity of the kinase, thereby affecting the downstream signaling pathways that rely on the kinase’s function .
Biochemical Pathways
The inhibition of tyrosine kinase by this compound can affect several biochemical pathways. Particularly, it has been suggested that this compound may inhibit the Bcl2 family members and the p53/MDM2 pathway . These pathways are crucial in regulating cell apoptosis and cell cycle, which are vital processes in the growth and development of cells .
Pharmacokinetics
The compound’s inhibitory effect against various cancer cell lines suggests that it may have favorable bioavailability .
Result of Action
The result of this compound’s action is the inhibition of cell proliferation in various cancer cell lines. This is achieved through the compound’s effect on apoptosis and the cell cycle, possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway . This suggests that this compound could potentially be used as an anticancer agent .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
It is known that indazole derivatives can interact with various enzymes, proteins, and other biomolecules . For instance, the 1H-indazole-3-amine structure in Linifanib binds effectively with the hinge region of tyrosine kinase .
Cellular Effects
7-Fluoro-1H-indazol-3-amine has been evaluated for its inhibitory activities against human cancer cell lines . It has been found to affect apoptosis and cell cycle possibly by inhibiting Bcl2 family members and the p53/MDM2 pathway in a concentration-dependent manner .
Molecular Mechanism
It is suggested that it may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Properties
IUPAC Name |
7-fluoro-1H-indazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6FN3/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H3,9,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQKRISMLLXVZKY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)F)NN=C2N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.14 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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